Cas no 1212602-23-7 ((R)-N-Boc-(2'-chlorophenyl)glycine)

• Product Name: (R)-N-Boc-(2'-chlorophenyl)glycine
• CAS No: 1212602-23-7
• MF: C₁₃H₁₆ClNO₄
• MW: 285.723443031311
• MDL: MFCD03426364
• CID: 3061578
• PubChem ID: 7022401
• Update Time: 2025-10-24

(R)-N-Boc-(2'-chlorophenyl)glycine Chemical and Physical Properties

Names and Identifiers

• (R)-2-((tert-Butoxycarbonyl)amino)-2-(2-chlorophenyl)acetic acid
• (2r)-2-[(tert-butoxy)carbonylamino]-2-(2-chlorophenyl)acetic acid
• MFCD03426364
• BS-50348
• SCHEMBL23886560
• (r)-2-(tertbutoxycarbonylamino)-2-(2-chlorophenyl)acetic acid
• (R)-2-(TERT-BUTOXYCARBONYLAMINO)-2-(2-CHLOROPHENYL)ACETIC ACID
• EN300-1589599
• (R)-N-Boc-(2'-Chlorophenyl)Glycine
• (2R)-[(tert-butoxycarbonyl)amino](2-chlorophenyl)ethanoic acid
• (2R)-2-(2-chlorophenyl)-2-[(2-methylpropan-2-yl)oxycarbonylamino]acetic acid
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-2-(2-chlorophenyl)acetic acid
• CS-0154585
• (r)-tert-butoxycarbonylamino-(2-chloro-phenyl)-acetic acid
• (R)-2-((tert-Butoxycarbonyl)amino)-2-(2-chlorophenyl)aceticacid
• 1212602-23-7
• (R)-[(TERT-BUTOXYCARBONYL)AMINO](2-CHLOROPHENYL)ACETIC ACID
• (R)-N-Boc-(2'-chlorophenyl)glycine

• MDL： MFCD03426364
• Inchi： 1S/C13H16ClNO4/c1-13(2,3)19-12(18)15-10(11(16)17)8-6-4-5-7-9(8)14/h4-7,10H,1-3H3,(H,15,18)(H,16,17)/t10-/m1/s1
• InChI Key： XPFJZGJBRMTXCE-SNVBAGLBSA-N
• SMILES： ClC1C=CC=CC=1[C@H](C(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.0767857g/mol
• Monoisotopic Mass: 285.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Color/Form: White to Yellow Solid

(R)-N-Boc-(2'-chlorophenyl)glycine Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P305+P351+P338
• Storage Condition：Room temperature

Additional information on (R)-N-Boc-(2'-chlorophenyl)glycine

Comprehensive Overview of (R)-N-Boc-(2'-chlorophenyl)glycine (CAS No. 1212602-23-7): Properties, Applications, and Industry Insights

(R)-N-Boc-(2'-chlorophenyl)glycine (CAS No. 1212602-23-7) is a chiral Boc-protected amino acid derivative widely utilized in pharmaceutical synthesis and asymmetric catalysis. This compound features a 2'-chlorophenyl group and a tert-butoxycarbonyl (Boc) protecting group, making it a valuable intermediate for peptide coupling and drug discovery. Its high enantiomeric purity and structural versatility have garnered significant attention in medicinal chemistry, particularly for designing small-molecule inhibitors and protease-targeting therapeutics.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in (R)-N-Boc-(2'-chlorophenyl)glycine. Researchers frequently search for "Boc-protected amino acid applications" or "chiral synthesis techniques 2024," reflecting the demand for sustainable and efficient synthetic routes. The compound’s role in peptide-based drug development aligns with the growing focus on biologics and personalized medicine, addressing conditions like metabolic disorders and oncology targets.

The synthesis of 1212602-23-7 typically involves asymmetric hydrogenation or enzymatic resolution, with advancements in continuous flow chemistry improving yield and scalability. Analytical methods such as HPLC chiral separation and NMR spectroscopy ensure quality control, critical for compliance with GMP standards. Industry professionals often inquire about "scaling up Boc-amino acid production" or "cost-effective chiral building blocks," highlighting the need for process optimization.

Beyond pharmaceuticals, (R)-N-Boc-(2'-chlorophenyl)glycine finds niche applications in agrochemical research and material science. Its chlorophenyl moiety contributes to ligand design in catalysis, while the Boc group offers deprotection flexibility. Environmental considerations drive searches for "biodegradable protecting groups" and "solvent-free peptide synthesis," prompting innovation in reagent utilization.

Regulatory and safety profiles of CAS 1212602-23-7 are well-documented, with non-hazardous classification under standard handling conditions. Storage recommendations emphasize anhydrous environments to prevent Boc group degradation, a common query among laboratory technicians. The compound’s stability data supports its use in automated synthesis platforms, a key area for high-throughput screening workflows.

Market analyses project steady growth for chiral intermediates, fueled by demand for orphan drugs and targeted therapies. Suppliers increasingly highlight 1212602-23-7 in catalogs alongside custom synthesis services, responding to queries like "bulk Boc-amino acid suppliers." Patent landscapes reveal its incorporation in kinase inhibitor patents, underscoring its IP relevance.

Future directions for (R)-N-Boc-(2'-chlorophenyl)glycine research include photocatalyzed derivatization and computational property prediction, areas dominating scientific literature. Educational content on "Boc deprotection mechanisms" and "chiral auxiliary design" further demonstrates its pedagogical value in organic chemistry curricula.